Cas no 177316-72-2 (Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)-)
177316-72-2 structure
Product Name:Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)-
CAS No:177316-72-2
MF:C9H14O2
MW:154.206263065338
CID:112571
Update Time:2024-01-24
Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)- Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)-
- Cyclobutanecarboxaldehyde, 3-acetyl-2,2-dimethyl-, (1R,3S)- (9CI)
- Cyclobutanecarboxaldehyde, 3-acetyl-2,2-dimethyl-, (1R,3S)-
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- Inchi: 1S/C9H14O2/c1-6(11)8-4-7(5-10)9(8,2)3/h5,7-8H,4H2,1-3H3/t7-,8+/m0/s1
- InChI Key: CRBGTXDFEDFKSU-JGVFFNPUSA-N
- SMILES: [C@@H]1(C=O)C[C@H](C(C)=O)C1(C)C
Computed Properties
- Exact Mass: 154.09942
- Monoisotopic Mass: 154.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
Experimental Properties
- PSA: 34.14
Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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